Cas no 471-74-9 ((-)-Sandaracopimaric Acid)

(-)-Sandaracopimaric Acid is a diterpenoid resin acid derived primarily from coniferous resins, notably sandarac and related species. It exhibits a characteristic pimarane skeleton with a carboxyl group at C-4, contributing to its acidic properties. This compound is valued in organic synthesis and natural product research for its role as a chiral building block, owing to its stereospecific structure. Its rigid tricyclic framework makes it useful in studying structure-activity relationships in bioactive molecules. Additionally, (-)-Sandaracopimaric Acid demonstrates potential antimicrobial and anti-inflammatory properties in preliminary studies. It is typically isolated via chromatographic methods, ensuring high purity for analytical and synthetic applications.
(-)-Sandaracopimaric Acid structure
(-)-Sandaracopimaric Acid structure
Product Name:(-)-Sandaracopimaric Acid
CAS No:471-74-9
MF:C20H30O2
MW:302.451006412506
CID:930769
PubChem ID:221580
Update Time:2025-10-17

(-)-Sandaracopimaric Acid Chemical and Physical Properties

Names and Identifiers

    • (13alpha)-pimara-8(14),15-dien-18-oic acid
    • .δ.8(14)-Isopimaric acid
    • sandaracopimaric acid
    • (-)-ent-pimara-8(14),15-dien-19-oic acid
    • (-)-pimara-8(14),15-dien-19-oic acid
    • (-)-pimara-8(14),15-diene-19-oic acid
    • (ent)-pimara-8(14),15-dien-19-oic acid
    • 13-Methyl-17-norabieta-8(14),15-diene-18-oic acid
    • ent-pimara-8(14),15-dien-19-oic acid
    • pimaradienoic acid
    • Sandaracopimaric acid100µg
    • 1-Phenanthrenecarboxylic acid, 7-ethenyl-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,4a,7-trimethyl-, (1R-(1alpha,4a beta,4b alpha,7alpha,10a alpha))-
    • Isodextropimaric acid
    • Sandracopimaric acid
    • NSC6435
    • SANDARAKOPIMARIC ACID
    • NSC-6435
    • Sandarakopimarsaure
    • NSC 6435
    • CHEMBL513197
    • AI3-24620
    • P4BJH0IA3Z
    • delta8(14)-Isopimaric acid
    • Isopimaric acid (D-)
    • Podocarp-8(14)-en-15-oic acid, 13beta-methyl-13-vinyl-
    • AKOS040758151
    • 7-EPIPIMARA-8(14),18-DIENOIC ACID
    • Podocarp-8(14)-en-15-oic acid, 13.beta.-methyl-13-vinyl-
    • (1R,4aR,4bS,7R,10aR)-1,4a,7-trimethyl-7-vinyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid
    • Cryptopimaric acid
    • 13alpha-pimara-8(14),15-dien-18-oic acid
    • 13beta-methyl-13-vinyl-podocarp-8(14)-en-15-oic acid
    • SCHEMBL4202964
    • (-)-Sandaracopimaric acid
    • Isodextropimarsaure
    • CS-0128318
    • CHEBI:69240
    • 13beta-Methyl-13-vinylpodocarp-8(14)-en-15-oic acid
    • ISOPIMARIC ACID (D)
    • Sandaracopimaric acid,98%
    • Q23823948
    • DTXSID80893311
    • 1-Phenanthrenecarboxylic acid,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,4a,7-trimethyl-, [1R-(1.alpha.,4a.beta.,4b.alpha.,7.alpha.,10a.alpha.)]-
    • (1R,4aR,4bS,7R,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid
    • 1-PHENANTHRENECARBOXYLIC ACID, 7-ETHENYL-1,2,3,4,4A,4B,5,6,7,9,10,10A-DODECAHYDRO-1,4A,7-TRIMETHYL-, (1R,4AR,4BS,7R,10AR)-
    • (2R,6R,12R)-2,6,12-Trimethyl-12-vinyltricyclo[8.4.0.0<2,7>]tetradec-10-ene-6-carboxylic acid
    • .delta.8(14)-Isopimaric acid
    • HY-133594
    • 471-74-9
    • UNII-P4BJH0IA3Z
    • (-)-Sandaracopimaric Acid; 1-Phenanthrenecarboxylic acid, 7-ethenyl-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,4a,7-trimethyl-, [1R-(1?,4a?,4b?,7?,10a?)]-; Cryptopimaric acid (6CI); Podocarp-8(14)-en-15-oic acid, 13?-methyl-13-vinyl- (7CI,8CI); (1R,4aR,4bS,7R,10aR)-7-Ethenyl-1,2,3,
    • MHVJRKBZMUDEEV-KRFUXDQASA-N
    • (-)-Sandaracopimaric Acid
    • Inchi： 1S/C20H30O2/c1-5-18(2)12-9-15-14(13-18)7-8-16-19(15,3)10-6-11-20(16,4)17(21)22/h5,13,15-16H,1,6-12H2,2-4H3,(H,21,22)/t15-,16+,18-,19+,20+/m0/s1
    • InChI Key： MHVJRKBZMUDEEV-KRFUXDQASA-N
    • SMILES： OC([C@]1(C)CCC[C@]2(C)[C@H]3CC[C@@](C=C)(C)C=C3CC[C@H]21)=O

Computed Properties

  • Exact Mass: 302.22500
  • Monoisotopic Mass: 302.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 5.5

Experimental Properties

  • Color/Form: NA
  • Density: 1.05
  • Melting Point: Not available
  • Boiling Point: 413.2°C at 760 mmHg
  • Flash Point: 198.7°C
  • Refractive Index: 1.538
  • PSA: 37.30000
  • LogP: 5.20620

(-)-Sandaracopimaric Acid Security Information

(-)-Sandaracopimaric Acid Pricemore >>

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